Cas no 1518-75-8 (3-Propylthiophene)
3-Propylthiophene structure
Product Name:3-Propylthiophene
CAS No:1518-75-8
MF:C7H10S
MW:126.219300746918
MDL:MFCD00143183
CID:117782
Update Time:2026-05-14
3-Propylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-propyl-
- 3-Propylthiophene
- 3-N-PROPYLTHIOPHENE
- L5S1ZBD98N
- QZNFRMXKQCIPQY-UHFFFAOYSA-N
- FCH1116482
- Z5466
- P1128
-
- MDL： MFCD00143183
- Inchi： 1S/C7H10S/c1-2-3-7-4-5-8-6-7/h4-6H,2-3H2,1H3
- InChI Key： QZNFRMXKQCIPQY-UHFFFAOYSA-N
- SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 126.05000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 61.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 28.2
Experimental Properties
- Color/Form: Not determined
- Density: 0,97 g/cm3
- Melting Point: -51.23°C (estimate)
- Boiling Point: 161°C(lit.)
- Flash Point: 33.9°C
- Refractive Index: 1.5050 to 1.5080
- PSA: 28.24000
- LogP: 2.70060
- Solubility: Not determined
3-Propylthiophene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3/PG III
- HazardClass：3
- PackingGroup：III
3-Propylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Propylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P838533-50mg |
3-Propylthiophene |
1518-75-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P838533-100mg |
3-Propylthiophene |
1518-75-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P838533-500mg |
3-Propylthiophene |
1518-75-8 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1128-1g |
3-Propylthiophene |
1518-75-8 | 96.0%(GC) | 1g |
￥580.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1128-5g |
3-Propylthiophene |
1518-75-8 | 96.0%(GC) | 5g |
￥1810.0 | 2022-06-10 | |
| abcr | AB145979-1 g |
3-n-Propylthiophene, 96%; . |
1518-75-8 | 96% | 1g |
€131.40 | 2023-05-09 | |
| abcr | AB145979-5 g |
3-n-Propylthiophene, 96%; . |
1518-75-8 | 96% | 5g |
€366.10 | 2023-05-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P866366-5g |
3-Propylthiophene |
1518-75-8 | ≥97% | 5g |
2,205.00 | 2021-05-17 | |
| Fluorochem | 050967-1g |
3-Propylthiophene |
1518-75-8 | >97.0%(GC) | 1g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 050967-5g |
3-Propylthiophene |
1518-75-8 | >97.0%(GC) | 5g |
￡207.00 | 2022-03-01 |
3-Propylthiophene Related Literature
-
Leon A. P. Kane-Maguire,Gordon G. Wallace Chem. Soc. Rev. 2010 39 2545
1518-75-8 (3-Propylthiophene) Related Products
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